Cas no 941971-42-2 (N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide)

N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide is a specialized organic compound featuring a 1,3,4-oxadiazole core linked to a 2,3-dihydro-1,4-benzodioxin moiety and an ethylsulfanylphenylacetamide group. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for bioactive molecules due to its heterocyclic diversity and sulfur-containing substituent. The benzodioxin and oxadiazole components may contribute to enhanced metabolic stability and binding affinity, while the ethylsulfanyl group could influence lipophilicity and pharmacokinetic properties. Its precise applications depend on further pharmacological evaluation, but its modular design allows for derivatization in drug discovery efforts targeting receptors or enzymes requiring rigid, electron-rich frameworks.
N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide structure
941971-42-2 structure
Product Name:N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide
CAS No:941971-42-2
MF:C20H19N3O4S
MW:397.447563409805
CID:5501721
Update Time:2025-06-30

N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2-(4-ethylsulfanylphenyl)acetamide
    • N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide
    • Inchi: 1S/C20H19N3O4S/c1-2-28-15-6-3-13(4-7-15)11-18(24)21-20-23-22-19(27-20)14-5-8-16-17(12-14)26-10-9-25-16/h3-8,12H,2,9-11H2,1H3,(H,21,23,24)
    • InChI Key: RVSQKBZWEMLRSG-UHFFFAOYSA-N
    • SMILES: C(NC1=NN=C(C2=CC=C3OCCOC3=C2)O1)(=O)CC1=CC=C(SCC)C=C1

N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2828-0848-2μmol
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2-[4-(ethylsulfanyl)phenyl]acetamide
941971-42-2 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2828-0848-5μmol
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2-[4-(ethylsulfanyl)phenyl]acetamide
941971-42-2 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2828-0848-10μmol
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2-[4-(ethylsulfanyl)phenyl]acetamide
941971-42-2 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2828-0848-20μmol
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2-[4-(ethylsulfanyl)phenyl]acetamide
941971-42-2 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2828-0848-1mg
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2-[4-(ethylsulfanyl)phenyl]acetamide
941971-42-2 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2828-0848-2mg
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2-[4-(ethylsulfanyl)phenyl]acetamide
941971-42-2 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2828-0848-3mg
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2-[4-(ethylsulfanyl)phenyl]acetamide
941971-42-2 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2828-0848-4mg
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2-[4-(ethylsulfanyl)phenyl]acetamide
941971-42-2 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2828-0848-5mg
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2-[4-(ethylsulfanyl)phenyl]acetamide
941971-42-2 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2828-0848-10mg
N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2-[4-(ethylsulfanyl)phenyl]acetamide
941971-42-2 90%+
10mg
$79.0 2023-05-16

Additional information on N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide

Comprehensive Analysis of N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide (CAS No. 941971-42-2)

The compound N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide (CAS No. 941971-42-2) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule combines a 1,3,4-oxadiazole core with a 2,3-dihydro-1,4-benzodioxin moiety, linked to a phenylacetamide group bearing an ethylsulfanyl substituent. Such a combination of heterocyclic and aromatic systems makes it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

Recent studies highlight the growing interest in 1,3,4-oxadiazole-containing compounds, as they exhibit a broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The incorporation of the 2,3-dihydro-1,4-benzodioxin ring further enhances the compound's stability and bioavailability, making it a valuable scaffold for pharmaceutical development. Researchers are particularly intrigued by the ethylsulfanyl group, which may contribute to improved pharmacokinetic profiles and target specificity.

In the context of current trends, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments against resistant pathogens and chronic diseases. The N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide structure aligns with these needs, offering a versatile platform for further chemical modifications. Its potential applications in enzyme inhibition and receptor modulation are areas of active investigation, with preliminary data suggesting efficacy in preclinical models.

From a synthetic perspective, the preparation of CAS No. 941971-42-2 involves multi-step organic transformations, including cyclization and amidation reactions. The purity and yield of the final product are critical for its biological evaluation, necessitating advanced analytical techniques such as HPLC and NMR spectroscopy. The compound's stability under various conditions is also a key consideration for formulation development.

Given the rising popularity of heterocyclic compounds in drug design, N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-2-4-(ethylsulfanyl)phenylacetamide represents a compelling case study. Its structural complexity and functional diversity make it a subject of interest for both academic and industrial researchers. Future studies may explore its derivatives to optimize activity and reduce potential side effects, paving the way for next-generation therapeutics.

In summary, CAS No. 941971-42-2 exemplifies the innovative potential of modern medicinal chemistry. Its combination of a 1,3,4-oxadiazole ring, benzodioxin fragment, and ethylsulfanyl side chain offers a rich avenue for scientific exploration. As the pharmaceutical industry continues to seek breakthrough molecules, this compound stands out as a promising candidate for further development.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd